Methyl 2-(2-fluoro-4-methylphenyl)propanoate

• Molecular Formula: C11H13FO2
• Molecular Weight: 196.22 g/mol
• IUPAC Name: methyl 2-(2-fluoro-4-methylphenyl)propanoate
• InChI: InChI=1S/C11H13FO2/c1-7-4-5-9(10(12)6-7)8(2)11(13)14-3/h4-6,8H,1-3H3
• InChI Key: OTLCIBJJZFVQLP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(C)C(=O)OC)F

Description

Methyl 2-(2-fluoro-4-methylphenyl)propanoate is a useful research compound. Its molecular formula is C11H13FO2 and its molecular weight is 196.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of [1,2-bis(diphenylphospino)ethane]-dichloropalladium(II) [Pd(dppe)Cl2] (14.1 mg and 1.3 mol %) in dry 1,4-dioxane (3 mL), a solution of compound (18) (0.62 g, 1.9 mmol) in dry 1,4-dioxane (3 mL) was added dropwise under argon gas flow. To this suspension, dimethyl zinc (2M-solution in toluene, 9.0 mL, 2.0 mmol) was slowly added dropwise. After completion of the dropwise addition, the suspension was heated to reflux for 4 hours. After cooling, methanol (0.4 mL) was added thereto and the mixture was treated with ether. The organic layer was washed with a 1M aqueous solution (18 mL) of hydrochloric acid and dried (over sodium sulfate), and the solvent was distilled off. The obtained residue was subjected to silica gel column chromatography and elution with an n-hexane/ethyl acetate (10:1) solution to give 0.26 g (70%) of compound (19) of interest as colorless liquid matter.